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Compound of Interest

Compound Name: Thallium(I) acetate

Cat. No.: B042265 Get Quote

An In-depth Technical Guide to Thallium(I)
Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, physical

description, and experimental considerations for Thallium(I) acetate (TlCH₃COO). The

information is intended for professionals in research and development who require detailed

data for laboratory and drug development applications.

Physical Description
Thallium(I) acetate is a white, odorless, crystalline solid.[1][2][3] It can appear as a powder,

fine crystalline powder, or wet crystalline aggregates.[1][4] The compound is known to be

deliquescent and hygroscopic, meaning it readily absorbs moisture from the air.[1][2][5][6][7][8]

Physicochemical Properties
A summary of the key physical and chemical properties of Thallium(I) acetate is presented

below. These values are compiled from various sources and represent a critical dataset for

handling, storage, and application of this compound.

Table 1: Physical Properties of Thallium(I) Acetate
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Property Value Source(s)

Appearance
White to off-white crystalline

solid/powder
[1][2][4]

Odor Odorless [1][3]

Melting Point 124-128 °C (255-262 °F) [4]

131 °C (268 °F) [9][10][11][12]

110 °C (230 °F) [1][3]

Boiling Point 117.1 °C (at 760 mmHg) [4]

Density / Specific Gravity 3.68 g/cm³ [1][2][3][4][11][12]

3.77 g/cm³ [4][7][9]

3.765 g/cm³ (at 137 °C) [1][3]

Vapor Pressure 14.7 mmHg [1][7]

Sensitivity
Hygroscopic, Air and Moisture

Sensitive
[2][5][6][7][8][13]

Table 2: Chemical Identifiers for Thallium(I) Acetate
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Identifier Value Source(s)

Molecular Formula C₂H₃O₂Tl or TlOOCCH₃ [1][4][9][12]

Molecular Weight 263.43 g/mol [1][4]

263.42 g/mol [3][9]

CAS Number 563-68-8 [1][4][12]

EC Number 209-257-5 [4][9]

PubChem CID 11247 [1]

IUPAC Name thallium(1+) acetate [1][4][9]

Synonyms
Thallous acetate, Thallium

monoacetate
[1][9][11][12][14]

Table 3: Solubility Profile of Thallium(I) Acetate

Solvent Solubility Source(s)

Water Soluble / Very Soluble [1][2][3][11][12]

Moderately water soluble [9][15]

100 mg/mL (at RT) [4]

Sparingly soluble in hot water [2][7][16]

Alcohol / Ethanol Soluble [2][7][11][16]

Chloroform Soluble [2][7][16]

Ether Soluble [2][7][16]

Acetone Insoluble [2][7][16]

Chemical Properties and Reactivity
Thallium(I) acetate is an acetate salt of monovalent thallium.[1] It is a stable compound under

standard ambient conditions but is sensitive to moisture.[8][10] When heated to decomposition,
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it emits toxic fumes of thallium.[1] As a salt of a weak acid and a weak base, its aqueous

solutions are basic and will neutralize acids.[2] It is generally not a strong oxidizing or reducing

agent but can participate in such reactions.[2] The compound is incompatible with strong acids

and strong oxidizing agents.[13]

Experimental Protocols
4.1 Synthesis of Thallium(I) Acetate

A common laboratory-scale synthesis involves the reaction of a thallium(I) base with acetic

acid.

Objective: To prepare Thallium(I) acetate from Thallium(I) carbonate or hydroxide.

Materials:

Thallium(I) carbonate (Tl₂CO₃) or Thallium(I) hydroxide (TlOH)

Glacial acetic acid (CH₃COOH)

Deionized water

Ethanol

Reaction flask, condenser, heating mantle, filtration apparatus (e.g., Büchner funnel),

crystallizing dish.

Methodology:

A stoichiometric amount of Thallium(I) carbonate or hydroxide is carefully added in

portions to a flask containing an excess of dilute acetic acid. The reaction should be

performed in a well-ventilated fume hood due to the high toxicity of thallium compounds.

The mixture is gently heated and stirred until the reaction is complete and a clear solution

is obtained.

The resulting solution is then concentrated by evaporation.[2]
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The concentrated solution is allowed to cool, leading to the crystallization of Thallium(I)
acetate.

For purification, the crude product can be recrystallized from alcohol.[2]

The purified crystals are collected by filtration, washed with a small amount of cold

ethanol, and dried under vacuum in a desiccator to protect from moisture.

An alternative method involves dissolving thallium(III) oxide in a mixture of acetic acid and

acetic anhydride and stirring at 80-90°C.[17] After filtration, the product crystallizes upon

cooling.[17]
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Synthesis of Thallium(I) Acetate
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Caption: Synthesis pathway for Thallium(I) acetate.

4.2 Protocol for Purity Assessment using Melting Point Determination

Objective: To assess the purity of a synthesized batch of Thallium(I) acetate.
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Principle: Pure crystalline solids have a sharp, well-defined melting point. Impurities typically

depress the melting point and broaden the melting range.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital equivalent)

Capillary tubes (sealed at one end)

Sample of synthesized Thallium(I) acetate, finely powdered.

Methodology:

A small amount of the dry, powdered Thallium(I) acetate is packed into a capillary tube to

a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to about 15-20 °C below the expected melting point (approx.

131 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire solid phase has turned to liquid (completion of melting) are

recorded.

The observed melting range is compared to the literature value. A narrow range (e.g., 0.5-

1 °C) close to the literature value indicates high purity.
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Workflow for Melting Point Determination
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Caption: Experimental workflow for purity analysis.

Toxicology and Biological Effects
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Thallium(I) acetate is a highly toxic compound and is classified as a dangerous poison.[1][3] It

is fatal if swallowed, inhaled, or absorbed through the skin.[2][5][6] Exposure can lead to

severe health effects, including damage to the nervous system, liver, and kidneys.[13]

The mechanism of its neurotoxicity involves interference with synaptic transmission. Studies

suggest that thallium ions (Tl⁺) can antagonize calcium ion (Ca²⁺) dependent processes

presynaptically, thereby blocking the release of neurotransmitters.[1] This action leads to a

dose-dependent, irreversible paralysis in neuromuscular preparations.[1] Furthermore, thallium

toxicity is associated with its penetration into the intramitochondrial space and its interaction

with mitochondrial membranes.[1] It has also been identified as an apoptosis inducer.[1][15]
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Simplified Mechanism of Thallium Neurotoxicity
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Caption: Logical pathway of thallium neurotoxicity.

Applications
Despite its toxicity, Thallium(I) acetate has specialized applications in research and industry:
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Organic Synthesis: It is used as a reagent and catalyst in various organic reactions.[15][18]

[19]

Material Science: It serves as a precursor for synthesizing thallium-containing materials like

superconducting films and optical glasses.[2][11][19]

Ore Separation: It is used in the preparation of high-density solutions for the flotation and

separation of ore constituents.[2][19]

Microbiology: It has been used as a selective agent in growth media.[14][16]

Analytical Chemistry: Employed in methods for the detection of metal ions.[18]

Historically, it was used as a depilatory agent and a rodenticide, but these uses have been

discontinued due to numerous poisonings.[2][11]

Handling, Storage, and Safety
Handling: Due to its acute toxicity, Thallium(I) acetate must be handled under a chemical

fume hood.[10] Appropriate personal protective equipment (PPE), including nitrile gloves,

safety goggles, a face shield, and a lab coat, is mandatory.[5][20] Avoid creating dust and

ensure adequate ventilation.[5]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[5][10][13] It

should be stored locked up or in an area accessible only to authorized personnel.[10] Due to

its hygroscopic nature, it should be protected from moisture and may require storage under

an inert gas.[5]

Disposal: Thallium(I) acetate and any contaminated materials must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[5][13] Do not allow

it to enter drains or the environment.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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